Cas no 156970-79-5 (1,7-Dibenzyl-1,4,7,10-tetraazacyclododecane)
156970-79-5 structure
Product Name:1,7-Dibenzyl-1,4,7,10-tetraazacyclododecane
CAS No:156970-79-5
MF:C22H32N4
MW:352.516284942627
MDL:MFCD09263309
CID:91967
PubChem ID:11121723
Update Time:2025-04-18
1,7-Dibenzyl-1,4,7,10-tetraazacyclododecane Chemical and Physical Properties
Names and Identifiers
-
- 1,7-Dibenzyl-1,4,7,10-tetraazacyclododecane
- 1,7-dibenzyl-1,4,7,10-tetrazacyclododecane
- N(1),N(7)-Dibenzylcyclen
- 1,4,7,10-Tetraazacyclododecane, 1,7-bis(phenylmethyl)-
- DTXSID30455988
- MFCD09263309
- 1,7-Dibenzyl-1,4,7,10-tetraazacyclododecane, AldrichCPR
- 156970-79-5
- 1,7-Dibenzyl-1,4,7,10tetraaza-cyclododecane
- SCHEMBL152631
- G71610
- DB-250098
-
- MDL： MFCD09263309
- Inchi： 1S/C22H32N4/c1-3-7-21(8-4-1)19-25-15-11-23-13-17-26(18-14-24-12-16-25)20-22-9-5-2-6-10-22/h1-10,23-24H,11-20H2
- InChI Key： CLXIHHGLHPVIIQ-UHFFFAOYSA-N
- SMILES： N1(CC2C=CC=CC=2)CCNCCN(CC2C=CC=CC=2)CCNCC1
Computed Properties
- Exact Mass: 352.26300
- Monoisotopic Mass: 352.26269704g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.2
- Topological Polar Surface Area: 30.5Ų
Experimental Properties
- Color/Form: White powder
- Density: 1.025
- Boiling Point: 494.6°Cat760mmHg
- Flash Point: 262.2°C
- Refractive Index: 1.547
- PSA: 30.54000
- LogP: 2.71700
- Sensitiveness: Hygroscopic
- Solubility: Not determined
1,7-Dibenzyl-1,4,7,10-tetraazacyclododecane Security Information
- Hazard Category Code： 22
-
Hazardous Material Identification：
1,7-Dibenzyl-1,4,7,10-tetraazacyclododecane Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,7-Dibenzyl-1,4,7,10-tetraazacyclododecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB212098-250 mg |
1,7-Dibenzyl-1,4,7,10-tetraazacyclododecane, 95%; . |
156970-79-5 | 95% | 250mg |
€160.20 | 2023-05-06 | |
| abcr | AB212098-500 mg |
1,7-Dibenzyl-1,4,7,10-tetraazacyclododecane, 95%; . |
156970-79-5 | 95% | 500mg |
€185.40 | 2023-05-06 | |
| abcr | AB212098-1 g |
1,7-Dibenzyl-1,4,7,10-tetraazacyclododecane, 95%; . |
156970-79-5 | 95% | 1g |
€259.60 | 2023-05-06 | |
| Alichem | A019140823-1g |
1,7-Dibenzyl-1,4,7,10-tetraazacyclododecane |
156970-79-5 | 95% | 1g |
504.00 USD | 2021-06-16 | |
| Ambeed | A144218-1g |
1,7-Dibenzyl-1,4,7,10-tetraazacyclododecane |
156970-79-5 | 98% | 1g |
$319.0 | 2025-02-19 | |
| Ambeed | A144218-100mg |
1,7-Dibenzyl-1,4,7,10-tetraazacyclododecane |
156970-79-5 | 98% | 100mg |
$80.0 | 2025-02-19 | |
| Ambeed | A144218-250mg |
1,7-Dibenzyl-1,4,7,10-tetraazacyclododecane |
156970-79-5 | 98% | 250mg |
$146.0 | 2025-02-19 | |
| Ambeed | A144218-5g |
1,7-Dibenzyl-1,4,7,10-tetraazacyclododecane |
156970-79-5 | 98% | 5g |
$1129.0 | 2025-02-19 | |
| 1PlusChem | 1P001PLI-100mg |
1,4,7,10-Tetraazacyclododecane, 1,7-bis(phenylmethyl)- |
156970-79-5 | 98% | 100mg |
$96.00 | 2024-06-20 | |
| 1PlusChem | 1P001PLI-250mg |
1,4,7,10-Tetraazacyclododecane, 1,7-bis(phenylmethyl)- |
156970-79-5 | 98% | 250mg |
$159.00 | 2024-06-20 |
1,7-Dibenzyl-1,4,7,10-tetraazacyclododecane Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:156970-79-5)1,7-Dibenzyl-1,4,7,10-tetraazacyclododecane
Order Number:A3451
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:03
Price ($):287.0/1016.0
Email:sales@amadischem.com
1,7-Dibenzyl-1,4,7,10-tetraazacyclododecane Related Literature
-
Huiyeong Ju,Takao Hiraoka,Hiroki Horita,Eunji Lee,Mari Ikeda,Shunsuke Kuwahara,Yoichi Habata Dalton Trans. 2022 51 15530
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:156970-79-5)1,7-Dibenzyl-1,4,7,10-tetraazacyclododecane
Purity:99%/99%
Quantity:1g/5g
Price ($):287.0/1016.0